Cas no 1049130-91-7 (4-(4-Tert-butylphenyl)-1-butene)

• Product Name: 4-(4-Tert-butylphenyl)-1-butene
• CAS No: 1049130-91-7
• MF: C₁₄H₂₀
• MW: 188.308604240417
• MDL: MFCD09965858
• CID: 4678840
• Update Time: 2025-05-19

4-(4-Tert-butylphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(4-TERT-BUTYLPHENYL)-1-BUTENE
• GIWBANAGGDSFOG-UHFFFAOYSA-N
• 1-(3-butenyl)-4-(1,1,-dimethylethyl)benzene
• 4-(4-Tert-butylphenyl)-1-butene

• MDL： MFCD09965858
• Inchi： 1S/C14H20/c1-5-6-7-12-8-10-13(11-9-12)14(2,3)4/h5,8-11H,1,6-7H2,2-4H3
• InChI Key： GIWBANAGGDSFOG-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(CCC=C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 0

Additional information on 4-(4-Tert-butylphenyl)-1-butene

Introduction to CAS No. 1049130-91-7: 4-(4-Tert-butylphenyl)-1-butene

The compound CAS No. 1049130-91-7, commonly referred to as 4-(4-Tert-butylphenyl)-1-butene, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The long-tail keyword for this compound, 4-(4-Tert-butylphenyl)-1-butene, highlights its specific structure, which includes a tert-butyl group attached to a phenyl ring and a butene moiety.

Recent studies have explored the synthesis and characterization of 4-(4-Tert-butylphenyl)-1-butene in depth. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular structure. The compound's stability and reactivity have been analyzed under various conditions, revealing its potential as a precursor in the synthesis of more complex organic molecules.

One of the most notable applications of CAS No. 1049130-91-7 is in the field of polymer science. Its ability to undergo polymerization under specific conditions makes it a valuable monomer for producing high-performance polymers. Recent advancements in polymerization techniques have further enhanced the utility of this compound, enabling the production of materials with tailored mechanical and thermal properties.

In addition to its industrial applications, 4-(4-Tert-butylphenyl)-1-butene has also been studied for its biological activity. Preliminary research suggests that this compound may exhibit antioxidant properties, making it a potential candidate for use in pharmaceuticals or nutraceuticals. However, further studies are required to fully understand its bioavailability and efficacy.

The synthesis of CAS No. 1049130-91-7 involves a multi-step process that typically begins with the preparation of the tert-butylphenol derivative. This is followed by alkylation or coupling reactions to introduce the butene group. The optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, the ecological impact of 4-(4-Tert-butylphenyl)-1-butene has been assessed in several studies. These investigations aim to determine its biodegradability and potential toxicity to aquatic organisms. Understanding these factors is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, CAS No. 1049130-91-7: 4-(4-Tert-butylphenyl)-1-butene is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.